Cas no 1807135-02-9 (5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid)

5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid is a fluorinated and iodinated pyridine derivative with a functional acetic acid side chain. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, including the difluoromethyl and iodo substituents, which enhance its reactivity and potential as a building block for further synthetic modifications. The presence of fluorine atoms improves metabolic stability and bioavailability, while the iodine moiety offers versatility in cross-coupling reactions. The acetic acid group provides an additional site for derivatization, making it a valuable intermediate in the development of biologically active molecules. Its high purity and well-defined structure ensure reproducibility in research applications.

5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid structure

1807135-02-9 structure

Product Name:5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid

CAS No:1807135-02-9

MF:C₈H₅F₃INO₂

MW:331.03048491478

CID:4882835

Update Time:2025-05-20

5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid
- Inchi： 1S/C8H5F3INO2/c9-7(10)4-2-13-8(11)3(6(4)12)1-5(14)15/h2,7H,1H2,(H,14,15)
- InChI Key： WWSWAORABACZTK-UHFFFAOYSA-N
- SMILES： IC1C(C(F)F)=CN=C(C=1CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
XLogP3: 2
Topological Polar Surface Area: 50.2

5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029035142-250mg	5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid	1807135-02-9	95%	250mg	$1,019.20	2022-03-31
Alichem	A029035142-500mg	5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid	1807135-02-9	95%	500mg	$1,600.75	2022-03-31
Alichem	A029035142-1g	5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid	1807135-02-9	95%	1g	$3,155.55	2022-03-31

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Additional information on 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid

5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid (CAS No. 1807135-02-9): A Comprehensive Overview

The 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid (CAS No. 1807135-02-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substitutions, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in modern chemical applications.

One of the most intriguing aspects of 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid is its role in the development of next-generation pharmaceuticals. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and anti-inflammatory agents, addressing current healthcare challenges such as autoimmune diseases and cancer therapeutics. The presence of both fluorine and iodine atoms in its structure enhances its binding affinity to biological targets, a feature highly sought after in drug discovery.

In the agrochemical sector, this compound has shown promise in the formulation of novel crop protection agents. With the global push toward sustainable agriculture and the need for environmentally friendly pesticides, 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid offers a pathway to develop compounds with improved efficacy and reduced ecological impact. Its structural motifs are being investigated for their ability to disrupt pest metabolic pathways while minimizing harm to non-target organisms.

The synthesis of 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid involves sophisticated organic chemistry techniques, including halogenation and fluorination reactions. These processes require precise control over reaction conditions to ensure high yield and purity, making this compound a subject of interest in process chemistry optimization. Recent advancements in flow chemistry and catalytic methods have further enhanced its accessibility for industrial-scale production.

From a market perspective, the demand for 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid is steadily growing, driven by its applications in both pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include this compound, catering to the needs of research institutions and manufacturing firms. Its patent landscape is also evolving, with several innovations focusing on its derivatives and synthetic routes.

For researchers and industry professionals seeking high-purity 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its structural integrity and purity. Suppliers offering this compound often provide comprehensive certificates of analysis to ensure compliance with stringent regulatory standards.

Looking ahead, the future of 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid appears promising, with ongoing research exploring its potential in material science and electronic applications. Its unique electronic properties, attributed to the halogen-rich structure, make it a candidate for developing organic semiconductors and photovoltaic materials. As interdisciplinary research continues to uncover new possibilities, this compound is poised to play a pivotal role in cutting-edge technological advancements.

In conclusion, 5-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid (CAS No. 1807135-02-9) stands as a remarkable example of how specialty chemicals can drive innovation across multiple industries. Its applications in drug development, agricultural science, and emerging technologies highlight its versatility and importance. For those interested in its procurement or further research, partnering with reputable suppliers and staying updated on the latest scientific literature is highly recommended.